Cas no 1013621-79-8 (Acarbose D-Fructose Impurity)

Acarbose D-Fructose Impurity Properties

Names and Identifiers

• Acarbose D-Fructose Impurity
• O-4,6-Dideoxy-4-[[(1S,4R,5S,6S)-4,5,6-trihydroxy-3-(hydroxymethyl)-2-cyclohexen-1-yl]amino]-alpha-D-glucopyranosyl-(1-4)-O-alpha-D-glucopyranosyl-(1-4)-D-fructose
• Acarbose D-Fructose IMpurity
• Acarbose EP Impurity A/O-4,6-Dideoxy-4-[[(1S,4R,5S,6S)-4,5,6-trihydroxy-3-(hydroxymethyl) cyclohex-2-enyl]amino]-α-D-glucopyranosyl-(1→4)-O-α-D-glucopyranosyl-(1→4)-D-arabino-hex-2-ulopyranose
• Acarbose Impurity 1
• O-4,6-Dideoxy-4-[[(1S,4R,5S,6S)-4,5,6-trihydroxy-3-(hydroxymethyl) cyclohex-2-enyl]amino]-α-D-glucopyranosyl-(1→4)-O-α-D-glucopyranosyl-(1→4)-D-arabino-hex-2-ulopyranose
• D-Fructose, O-4,6-dideoxy-4-[[(1S,4R,5S,6S)-4,5,6-trihydroxy-3-(hydroxymethyl)-2-cyclohexen-1-yl]amino]-α-D-glucopyranosyl-(1→4)-O-α-D-glucopyranosyl-(1→4)-
• Acarbose D-Fructose IMpurityA
• +Expand

• InChIKey： ZVJBFRYRQDZSJV-WBFLKCIMSA-N
• Inchi： 1S/C25H43NO18/c1-7-13(26-9-2-8(3-27)14(33)18(37)15(9)34)17(36)20(39)24(41-7)44-23-12(6-30)42-25(21(40)19(23)38)43-22(11(32)5-29)16(35)10(31)4-28/h2,7,9,11-30,32-40H,3-6H2,1H3/t7-,9+,11-,12-,13-,14-,15+,16-,17+,18+,19-,20-,21-,22-,23-,24-,25-/m1/s1
• SMILES： O([C@H]1O[C@@H]([C@H]([C@@H]([C@H]1O)O)N[C@@H]1[C@@H]([C@H]([C@@H](C(=C1)CO)O)O)O)C)[C@H]1[C@@H]([C@H]([C@H](O[C@@H]1CO)O[C@H]([C@H](O)CO)[C@H](O)C(=O)CO)O)O

Computed Properties

• Exact Mass: 1191.385354g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 32
• Rotatable Bond Count: 35
• Monoisotopic Mass: 1191.385354g/mol
• Heavy Atom Count: 83
• Complexity: 2460
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 19
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -1.6
• Topological Polar Surface Area: 400Ų
• Molecular Weight: 1192.1g/mol

Experimental Properties

• Boiling Point: 1069.5±65.0 °C at 760 mmHg
• Melting Point: NA
• Vapor Pressure: 0.0±0.6 mmHg at 25°C
• Flash Point: 600.6±34.3 °C
• Solubility: 甲醇（微溶）、水（微溶）
• pka: 11.67±0.20(Predicted)
• Density: 1.7±0.1 g/cm3